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Compound of Interest

Compound Name: 4,4-Dimethylcyclohexanone

Cat. No.: B1295358

For Researchers, Scientists, and Drug Development Professionals
Introduction

4,4-Dimethylcyclohexanone, with the chemical formula CsH140, is a versatile organic
compound widely utilized as a key intermediate in the synthesis of pharmaceuticals and fine
chemicals.[1] Its molecular structure, featuring a cyclohexane ring with a ketone functional
group and two methyl groups at the fourth carbon position, imparts unique physical and
chemical characteristics that are critical for its application in various synthetic pathways.[1][2]
This technical guide provides a comprehensive overview of the core physical properties of 4,4-
Dimethylcyclohexanone, detailed experimental protocols for their determination, and a logical
workflow for property characterization.

Data Presentation: Physical and Chemical
Properties

The following table summarizes the key physical and chemical properties of 4,4-
Dimethylcyclohexanone, compiled from various sources to provide a reliable reference for
laboratory and development work.
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Property Value Reference(s)

Molecular Formula CsH140 (L3146 718l

Molecular Weight 126.20 g/mol [3][6]

CAS Number 4255-62-3 [LI2103115]1I6]181I9]
White to tan crystals or solid;

Appearance o [11[2]141[5][8]
Colorless to pale yellow liquid

Melting Point 41-45 °C [LII31[51819][ 101 1]

Boiling Point 170.6 - 178 °C at 760 mmHg [4][10]

Density 0.893 - 0.928 g/cm3 [4][10][11]
Insoluble in water; Soluble in

Solubility organic solvents (alcohol, [1]14]
ether)

. 58 - 62 °C (136.4 - 144 °F) -

Flash Point [1][3][4][10]
closed cup

Refractive Index ~1.438 - 1.453 [10][11]

Vapor Pressure 1.457 - 1.5 mmHg at 25°C [4][10]
PXQMSTLNSHMSJB-

InChl Key [31[6]1[71[8]
UHFFFAOYSA-N

SMILES CCil(c)ycce(=0)cel [3151[6]1[7][8]

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical

properties of 4,4-Dimethylcyclohexanone.

1. Determination of Melting Point

The melting point is a crucial indicator of a compound's purity.[12][13] A sharp melting range

typically signifies a high degree of purity, whereas a broad and depressed range suggests the

presence of impurities.[12][13]
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e Capillary Method:

o

Sample Preparation: A small amount of finely powdered, dry 4,4-Dimethylcyclohexanone
is packed into a capillary tube, sealed at one end, to a height of 2-3 mm.[12][14]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb.[12][14] This assembly is then placed in a heating bath
(such as a Thiele tube containing mineral oil) or a melting point apparatus.[12][14]

o Heating and Observation: The apparatus is heated slowly, at a rate of about 1-2°C per
minute, especially when approaching the expected melting point.[12][14]

o Data Recording: Two temperatures are recorded: the temperature at which the first droplet
of liquid appears and the temperature at which the entire sample becomes a clear liquid.
This range is the melting point.[12][15]

2. Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[16]

» Micro-Boiling Point (Capillary) Method:

o Apparatus Setup: A small amount of liquid 4,4-Dimethylcyclohexanone (a few milliliters)
is placed in a fusion tube. A capillary tube, sealed at one end, is inverted and placed into
the fusion tube.[17][18]

o Heating: The assembly is attached to a thermometer and heated in a suitable apparatus
(e.g., Thiele tube or aluminum block).[17][18]

o Observation: As the temperature rises, air trapped in the capillary tube will be expelled,
followed by a continuous stream of vapor bubbles from the sample when it reaches its
boiling point.[17][19]

o Data Recording: Heating is stopped, and the apparatus is allowed to cool. The
temperature at which the bubbling stops and liquid is drawn back into the capillary tube is
recorded as the boiling point.[17][19]
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« Distillation Method:
o Apparatus Setup: For larger quantities, a simple distillation apparatus is assembled.[20]

o Procedure: The sample is heated, and the temperature of the vapor is monitored as it
passes into the condenser.[20]

o Data Recording: The temperature should remain constant during the distillation of the pure
compound; this stable temperature is the boiling point.[20]

3. Determination of Density
Density is the mass of a substance per unit volume.[21]
e Procedure:

o Mass Measurement: The mass of a clean, dry graduated cylinder is measured using an
electronic balance.[22][23]

o Volume Measurement: A known volume of liquid 4,4-Dimethylcyclohexanone (e.g., 10-
25 mL) is added to the graduated cylinder. The volume is read precisely from the bottom of
the meniscus.[21][22]

o Combined Mass Measurement: The mass of the graduated cylinder containing the liquid is
measured.[22][23]

o Calculation: The mass of the liquid is determined by subtracting the mass of the empty
cylinder. The density is then calculated using the formula: Density = Mass / Volume.[21]
[24] To improve accuracy, the procedure can be repeated multiple times and the results
averaged.[22]

4. Determination of Solubility

Solubility is the maximum amount of a solute that can dissolve in a solvent at a specific
temperature.[25]

e Qualitative Procedure:
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o Preparation: A small, measured amount of 4,4-Dimethylcyclohexanone is added to a test
tube containing a specific volume of the solvent (e.g., water, ethanol).

o Mixing: The mixture is agitated (shaken or stirred) to facilitate dissolution.[25][26]

o Observation: The mixture is observed to see if the solute dissolves completely. If it does,
more solute is added incrementally until no more dissolves, indicating a saturated solution.
[25]

o Classification: The substance is classified as soluble, partially soluble, or insoluble based
on these observations.[26]

o Quantitative (Shake-Flask) Method:

o Preparation: An excess amount of the solid is added to a known volume of the solvent in a
flask.[27]

o Equilibration: The flask is sealed and agitated at a constant temperature for an extended
period (e.g., 24-48 hours) to ensure equilibrium is reached.[27]

o Analysis: The saturated solution is filtered to remove any undissolved solid. The
concentration of the solute in the filtrate is then determined using a suitable analytical
technique (e.g., chromatography, spectroscopy).[27]

Mandatory Visualization: Experimental Workflow

The following diagram illustrates the logical workflow for the characterization of the primary
physical properties of 4,4-Dimethylcyclohexanone.
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Workflow for Physical Property Determination of 4,4-Dimethylcyclohexanone
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Caption: Logical workflow for determining the physical properties of 4,4-

Dimethylcyclohexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://www.embibe.com/lab-experiments/determination-density-liquid/
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://www.homesciencetools.com/article/liquid-density-project/
https://www.alloprof.qc.ca/en/students/vl/sciences/measuring-solubility-s1498
https://www.education.com/activity/article/liquid-solubility-test/
https://lup.lub.lu.se/luur/download?func=downloadFile&recordOId=2117470&fileOId=2117482
https://www.benchchem.com/product/b1295358#physical-properties-of-4-4-dimethylcyclohexanone
https://www.benchchem.com/product/b1295358#physical-properties-of-4-4-dimethylcyclohexanone
https://www.benchchem.com/product/b1295358#physical-properties-of-4-4-dimethylcyclohexanone
https://www.benchchem.com/product/b1295358#physical-properties-of-4-4-dimethylcyclohexanone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1295358?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

